Cas no 17691-02-0 (p-Aminophenyl b-D-Lactopyranoside)

p-Aminophenyl b-D-Lactopyranoside structure

17691-02-0 structure

Product Name:p-Aminophenyl b-D-Lactopyranoside

CAS No:17691-02-0

MF:C₁₈H₂₇NO₁₁

MW:433.407086610794

MDL:MFCD00077176

CID:50845

PubChem ID:188328

Update Time:2025-04-18

p-Aminophenyl b-D-Lactopyranoside Chemical and Physical Properties

Names and Identifiers

- 4-Aminophenyl beta-D-lactopyranoside
- P-AMINOPHENYL BETA-D-LACTOPYRANOSIDE
- P-AMINOPHENYL Β-D-LACTOPYRANOSIDE
- (4-aminophenyl)(4-nitrophenyl)arsinic acid
- (4-amino-phenyl)-(4-nitro-phenyl)-arsinic acid
- (4-Amino-phenyl)-(4-nitro-phenyl)-arsinsaeure
- AC1L5SNE
- AC1Q5A47
- ANTINEOPLASTIC-34865
- CTK5D9128
- HMS2760J23
- NSC34865
- p-Aminophenyl -lactoside
- p-Aminophenyl b-lactoside
- P-AMINOPHENYL-B-D-LACTOSIDE
- 4-aminophenyl beta-lactoside
- p-Aminophenyl-beta-D-lactoside
- 4-Aminophenyl -D-lactopyranoside
- 4-Aminophenyl b-D-lactopyranoside
- P-aminophenyl-B-D-lactopyranoside
- p-Aminophenyl 2-D-Lactopyranoside
- 4-Aminophenyl-beta-D-lactopyranoside
- PAPBL
- DTXSID50938869
- (2S,3R,4S,5R,6R)-2-[(2R,3S,4R,5R,6S)-6-(4-aminophenoxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- para-Aminophenyl beta-lactoside
- SCHEMBL7662251
- p-Aminophenyl b-D-Lactopyranoside
- p-Aminophenyl ?-D-Lactopyranoside
- 4-Aminophenyl 4-O-hexopyranosylhexopyranoside
- beta-D-Glucopyranoside, 4-aminophenyl 4-O-beta-D-galactopyranosyl-
- (2S,3R,4S,5R,6R)-2-((2R,3S,4R,5R,6S)-6-(4-aminophenoxy)-4,5-dihydroxy-2-(hydroxymethyl)tetrahydro-2H-pyran-3-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- P-AMINOPHENYLBETA-D-LACTOPYRANOSIDE
- 17691-02-0
- OCHWUNNDLIWPAO-MUKCROHVSA-N
- (2S,3R,4S,5R,6R)-2-{[(2R,3S,4R,5R,6S)-6-(4-aminophenoxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
- p-Nitrophenyl beta-D-lactoside
- MDL： MFCD00077176
- Inchi： 1S/C18H27NO11/c19-7-1-3-8(4-2-7)27-17-15(26)13(24)16(10(6-21)29-17)30-18-14(25)12(23)11(22)9(5-20)28-18/h1-4,9-18,20-26H,5-6,19H2/t9-,10-,11+,12+,13-,14-,15-,16-,17-,18+/m1/s1
- InChI Key： OCHWUNNDLIWPAO-MUKCROHVSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC1C=CC(=CC=1)N

Computed Properties

Exact Mass: 433.15800
Monoisotopic Mass: 433.158411
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _3.2
Topological Polar Surface Area: 205

Experimental Properties

Color/Form: Gray white crystalline solid
Density: 1.64
Melting Point: 200-204°C
Boiling Point: 774.6°Cat760mmHg
Flash Point: 422.3°C
Refractive Index: 1.675
PSA: 204.55000
LogP: -3.14710

p-Aminophenyl b-D-Lactopyranoside Security Information

Storage Condition：-20°C Freezer

p-Aminophenyl b-D-Lactopyranoside Pricemore >>

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TRC	A624700-25mg	p-Aminophenyl b-D-Lactopyranoside	17691-02-0	25mg	$ 98.00	2023-04-19
TRC	A624700-50mg	p-Aminophenyl b-D-Lactopyranoside	17691-02-0	50mg	$ 167.00	2023-04-19
TRC	A624700-100mg	p-Aminophenyl b-D-Lactopyranoside	17691-02-0	100mg	$ 293.00	2023-04-19
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